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An In-depth Technical Guide on the Physical Properties of 1-Bromo-3-fluoropropane

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the physicochemical properties of chemical entities is paramount. This

document provides a detailed overview of the boiling point and density of 1-bromo-3-
fluoropropane, supplemented with established experimental protocols for their determination.

Physicochemical Data of 1-Bromo-3-fluoropropane
1-Bromo-3-fluoropropane (CAS No: 352-91-0) is a haloalkane with the molecular formula

C₃H₆BrF.[1][2][3][4][5] The experimentally determined physical properties of this compound can

vary slightly between different sources, as illustrated in the table below.

Physical Property Value Source

Boiling Point 99-101 °C [2]

84-86 °C [1]

Density 1.538 g/mL [2]

1.617 g/mL [1]
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The following sections detail the standard laboratory procedures for the determination of the

boiling point and density of a liquid compound such as 1-bromo-3-fluoropropane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6] Common methods for its determination include distillation and the capillary

method.

1. Distillation Method:

This method is suitable when a sufficient quantity of the substance is available.[7][8]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

Procedure:

Place a volume of 1-bromo-3-fluoropropane into the distillation flask, along with a few

boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor.

Begin heating the flask gently.

Record the temperature at which the liquid begins to boil and a steady stream of distillate

is collected in the receiving flask. This temperature is the boiling point.[7]

2. Capillary Method (Micro Boiling Point Determination):

This method is ideal when only a small amount of the substance is available.[6][8][9][10]

Apparatus: A small test tube, a capillary tube sealed at one end, a thermometer, a heating

bath (e.g., oil bath or a melting point apparatus with a heating block), and a means to attach

the test tube to the thermometer.
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Procedure:

Seal one end of a capillary tube using a flame.

Place a small amount of 1-bromo-3-fluoropropane into the small test tube.

Invert the sealed capillary tube and place it inside the test tube with the open end

submerged in the liquid.

Attach the test tube to the thermometer and immerse the setup in the heating bath.

Heat the bath gradually. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[6][8]

Determination of Density
Density is defined as the mass of a substance per unit volume.[11][12]

1. Using a Graduated Cylinder and Balance:

This is a straightforward method for determining the density of a liquid.[12][13][14]

Apparatus: A graduated cylinder, and an electronic balance.

Procedure:

Measure the mass of a clean, dry graduated cylinder on an electronic balance.

Add a known volume of 1-bromo-3-fluoropropane to the graduated cylinder. Record the

volume accurately, reading from the bottom of the meniscus.[13][14]

Measure the total mass of the graduated cylinder containing the liquid.
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Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder

from the total mass.

Calculate the density using the formula: Density = Mass / Volume.[12][13] For improved

accuracy, it is recommended to perform multiple measurements and calculate the

average.[13][14]

2. Using a Pycnometer (Density Bottle):

A pycnometer is a flask with a specific volume that provides a more accurate measurement of

density.

Apparatus: A pycnometer, an electronic balance, and a thermometer.

Procedure:

Measure the mass of the clean, dry, and empty pycnometer.

Fill the pycnometer with 1-bromo-3-fluoropropane, ensuring no air bubbles are trapped.

Insert the stopper and wipe away any excess liquid.

Measure the mass of the filled pycnometer.

Calculate the mass of the liquid.

To determine the exact volume of the pycnometer, repeat the procedure with a reference

liquid of known density (e.g., distilled water) at the same temperature.

Calculate the volume of the pycnometer (Volume = Mass of water / Density of water).

Calculate the density of 1-bromo-3-fluoropropane using its mass and the determined

volume of the pycnometer.
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The following diagram illustrates the logical workflow for the determination of the boiling point

and density of 1-bromo-3-fluoropropane.

Workflow for Determining Physical Properties of 1-Bromo-3-fluoropropane
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Caption: Logical workflow for the experimental determination of boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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